N-(5-((3-fluorobenzyl)thio)-1,3,4-thiadiazol-2-yl)-2-methylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “N-(5-((3-fluorobenzyl)thio)-1,3,4-thiadiazol-2-yl)-2-methylbenzamide” is a benzamide derivative with a thiadiazole ring and a fluorobenzyl group. Benzamides are a class of compounds containing a carboxamido (CONH2) functional group attached to a benzene ring. Thiadiazoles are heterocyclic compounds containing a five-membered ring with two nitrogen atoms, one sulfur atom, and two carbon atoms. The presence of a fluorobenzyl group indicates a benzyl group (a benzene ring attached to a CH2 group) with a fluorine atom substituted on the benzene ring .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the benzamide, thiadiazol, and fluorobenzyl groups. The fluorine atom in the fluorobenzyl group would be expected to be electronegative, potentially influencing the compound’s reactivity .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the presence of the fluorobenzyl group and the thiadiazol ring. The electronegativity of the fluorine atom could make the compound more reactive in certain chemical reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the fluorobenzyl group could increase its lipophilicity, potentially influencing its solubility and distribution in biological systems .Scientific Research Applications
Antimicrobial and Antifungal Activities
Compounds containing the 1,3,4-thiadiazole moiety have shown significant antimicrobial and antifungal properties. For instance, derivatives of 1,3,4-thiadiazole demonstrated strong antimicrobial activity against various bacterial strains, including both Gram-positive and Gram-negative bacteria, highlighting their potential as effective antimicrobial agents (Mohammadhosseini et al., 2009). Additionally, 1,3,4-thiadiazole derivatives have been found to exhibit good antifungal activities against tobacco mosaic virus (TMV), offering a promising avenue for agricultural applications to protect crops from viral infections (Tang et al., 2019).
Anticancer Potential
Several 1,3,4-thiadiazole derivatives have been synthesized and evaluated for their anticancer activities. Compounds featuring this core structure have shown cytotoxicity against various cancer cell lines, including breast cancer cells. The structural variations in these compounds significantly influence their activity, underscoring the importance of molecular design in developing effective anticancer agents (Almasirad et al., 2016). This suggests a potential research direction for N-(5-((3-fluorobenzyl)thio)-1,3,4-thiadiazol-2-yl)-2-methylbenzamide in exploring its anticancer capabilities.
Anticonvulsant Activities
The search for new anticonvulsants has led to the investigation of 1,3,4-thiadiazole derivatives due to their promising anticonvulsant properties. These compounds have been tested in various seizure models and compared to classic drugs, showing high anticonvulsive activity and suggesting a potential for further preclinical studies as anticonvulsant agents (Sych et al., 2018).
Future Directions
Properties
IUPAC Name |
N-[5-[(3-fluorophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]-2-methylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14FN3OS2/c1-11-5-2-3-8-14(11)15(22)19-16-20-21-17(24-16)23-10-12-6-4-7-13(18)9-12/h2-9H,10H2,1H3,(H,19,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KEELQTPWLKRFAX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)NC2=NN=C(S2)SCC3=CC(=CC=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14FN3OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.